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Compound of Interest

Compound Name: C16-PAF

Cat. No.: B1662334

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling, storage, and application of
C16-Platelet Activating Factor (C16-PAF) powder. Adherence to these protocols is crucial for
ensuring the compound's stability, maximizing its biological activity in experimental settings,
and maintaining laboratory safety.

Product Information

e Chemical Name: 1-O-hexadecyl-2-O-acetyl-sn-glyceryl-3-phosphorylcholine

Synonyms: Platelet-Activating Factor C16

CAS Number: 74389-68-7[1][2][3]

Molecular Formula: C26HsaNO7P[1][3]

Molecular Weight: 523.68 g/mol

Appearance: Lyophilized powder

Storage and Stability

Proper storage of C16-PAF is critical to maintain its integrity and biological activity. The
compound is supplied as a lyophilized powder and is stable for an extended period when
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stored correctly.

Storage Conditions and Stability Data

Condition Form Temperature Duration Notes

- Desiccate to
Lyophilized
Long-term -20°C >4 years protect from
Powder )
moisture.

Store under

nitrogen for best
Stock Solution In Solvent -80°C Up to 6 months results. Avoid

repeated freeze-

thaw cycles.

Store under

nitrogen. Prone
Stock Solution In Solvent -20°C Up to 1 month to degradation

compared to

-80°C storage.

Solutions are
_ _ In Aqueous unstable and
Working Solution 2-8°C Prepare Fresh
Buffer should be used

immediately.

Solubility

C16-PAF powder is soluble in a variety of organic solvents and aqueous solutions. The choice
of solvent will depend on the specific experimental requirements.

Solubility Data
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Solvent Concentration

Water up to 30 mg/mL or 100 mM
PBS (pH 7.2) ~25 mg/mL

Ethanol ~10 mg/mL

DMSO ~10 mg/mL

DMF ~10 mg/mL

Safety and Handling Precautions

As with any chemical reagent, standard laboratory safety practices should be observed when
handling C16-PAF powder and its solutions.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves.
o Ventilation: Use in a well-ventilated area to avoid inhalation of the powder.

o Spills: In case of a powder spill, cover with a plastic sheet to minimize spreading, then
carefully sweep or pick up the material mechanically and place it in a labeled container for
disposal. For liquid spills, absorb with an inert material.

o First Aid:

[¢]

Skin Contact: Wash the affected area with soap and water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

[e]

minutes.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

[e]

o

Ingestion: Wash out the mouth with water. Seek medical attention.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Experimental Protocols

Protocol 1: Reconstitution of C16-PAF Powder to Create a Stock Solution

o Acclimatization: Before opening, allow the vial of lyophilized C16-PAF powder to equilibrate
to room temperature for at least 15-20 minutes. This prevents condensation from forming
inside the vial, which can affect the stability of the compound.

¢ Solvent Selection: Choose an appropriate solvent based on the solubility data provided in
Section 3 and the requirements of your downstream application. For biological experiments,
DMSO is a common choice for creating a concentrated stock solution that can then be
diluted into an aqueous buffer.

» Reconstitution: Carefully open the vial in a well-ventilated area. Using a calibrated
micropipette, add the desired volume of the chosen solvent to the vial to achieve the target
concentration. For example, to prepare a 10 mM stock solution in DMSO, add 191 pL of
DMSO to 1 mg of C16-PAF powder (MW: 523.68).

» Dissolution: Gently vortex or sonicate the vial until the powder is completely dissolved.
Ensure the solution is clear and free of particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the C16-
PAF, it is highly recommended to aliquot the stock solution into smaller, single-use volumes
in tightly sealed vials. Store these aliquots at -80°C for up to 6 months or at -20°C forup to 1
month. For optimal stability, purge the vials with nitrogen before sealing.

Protocol 2: Preparation of a Working Solution for Cell-Based Assays

o Thawing: Retrieve a single-use aliquot of the C16-PAF stock solution from the freezer and
thaw it at room temperature.

« Dilution: In a sterile tube, perform a serial dilution of the stock solution into your desired cell
culture medium or buffer (e.g., PBS) to achieve the final working concentration. It is
important to add the stock solution to the aqueous buffer and mix immediately to prevent
precipitation.
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e Final Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in
the working solution is compatible with your experimental system and does not exceed a
level that could cause cellular toxicity (typically <0.1-0.5%).

e Immediate Use: Use the prepared working solution immediately, as C16-PAF is less stable in
agueous solutions. Do not store aqueous working solutions.

Visualizations
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Storage Conditions Product Stability

Powder -20°C, Desiccated High Stability
(Years)
Stock_Solution
Working_Solution Aqueous Buffer, 2-8°C Low Stability
- (Hours)

-80°C, Aliguoted Moderate Stability

(Months)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

